![molecular formula C22H23FN2O2 B2553762 4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one CAS No. 862489-47-2](/img/structure/B2553762.png)
4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one
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Overview
Description
4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one is a synthetic compound that belongs to the class of benzopyran derivatives. It is commonly known as "WAY-100635" and is used as a research tool in neuroscience and pharmacology. This compound is a selective antagonist of the serotonin 5-HT1A receptor and is used to investigate the role of this receptor in various physiological and pathological processes.
Scientific Research Applications
Synthesis and Characterization
- Fe-Catalyzed Synthesis : A related compound, flunarizine, known for its vasodilating effect and application in treating migraines and epilepsy, is synthesized via condensation reactions. This synthesis process may provide insights into potential methods for synthesizing or modifying 4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one for specific applications (Shakhmaev, Sunagatullina, & Zorin, 2016).
- Crystal Structure Analysis : The crystal structure of a piperazine-supported amine compound was analyzed, showing how structural characteristics influence its molecular interactions. Understanding such molecular arrangements could be crucial for designing drugs or materials with specific properties (Betz et al., 2011).
Potential Bioactive Properties
- Luminescent Properties and Photo-induced Electron Transfer : Research on naphthalimide derivatives with piperazine substituents explored their luminescent properties and the potential for photo-induced electron transfer. These findings could suggest applications in developing fluorescent probes or materials for electronic devices (Gan et al., 2003).
- Antimicrobial Activities : Certain piperazine derivatives have been studied for their antimicrobial activities, indicating the potential for developing new antimicrobial agents based on modifications of the this compound structure (Bektaş et al., 2007).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN2O2/c1-15-11-16(2)22-17(13-21(26)27-20(22)12-15)14-24-7-9-25(10-8-24)19-6-4-3-5-18(19)23/h3-6,11-13H,7-10,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEROCZZYBKECQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=CC(=O)OC2=C1)CN3CCN(CC3)C4=CC=CC=C4F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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